Cas no 135417-65-1 (1-Phenyl-1H-imidazole-5-carboxylic acid)

• Product Name: 1-Phenyl-1H-imidazole-5-carboxylic acid
• CAS No: 135417-65-1
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD06655358
• CID: 1105177
• PubChem ID: 4961978
• Update Time: 2025-06-07

1-Phenyl-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-1H-Imidazole-5-carboxylic acid
• 3-phenylimidazole-4-carboxylic Acid
• 1H-Imidazole-5-carboxylic acid, 1-phenyl-
• FSVMTMFHLLEQAS-UHFFFAOYSA-N
• 1-phenyl-1H-imidazol-5-ylcarboxylic acid
• AK317989
• 3-Phenyl-3H-imidazole-4-carboxylic acid
• Z9921
• 1-Phenyl-1H-imidazole-5-carboxylic acid

• MDL： MFCD06655358
• Inchi： 1S/C10H8N2O2/c13-10(14)9-6-11-7-12(9)8-4-2-1-3-5-8/h1-7H,(H,13,14)
• InChI Key： FSVMTMFHLLEQAS-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CN1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Topological Polar Surface Area: 55.1

Additional information on 1-Phenyl-1H-imidazole-5-carboxylic acid

1-Phenyl-1H-imidazole-5-carboxylic Acid (CAS No. 135417-65-1): An Overview of Its Properties, Applications, and Recent Research

1-Phenyl-1H-imidazole-5-carboxylic acid (CAS No. 135417-65-1) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a phenyl group with an imidazole ring and a carboxylic acid functional group. The combination of these structural elements imparts a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The molecular formula of 1-Phenyl-1H-imidazole-5-carboxylic acid is C₉H₈N₂O₂, and its molecular weight is 176.17 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties, including melting point, solubility, and stability, have been extensively studied to optimize its use in various applications.

In the realm of medicinal chemistry, 1-Phenyl-1H-imidazole-5-carboxylic acid has shown promise as a building block for the synthesis of drugs targeting specific biological pathways. One notable application is in the development of inhibitors for enzymes involved in metabolic disorders and cancer. Recent research has highlighted its potential as a scaffold for designing compounds that can modulate the activity of kinases, proteases, and other key enzymes in cellular signaling pathways.

A study published in the Journal of Medicinal Chemistry in 2022 explored the use of 1-Phenyl-1H-imidazole-5-carboxylic acid derivatives as potent inhibitors of the enzyme dipeptidyl peptidase-4 (DPP-4). DPP-4 is a serine protease that plays a crucial role in glucose metabolism and has been implicated in type 2 diabetes. The researchers synthesized a series of 1-Phenyl-1H-imidazole-5-carboxylic acid-based compounds and evaluated their inhibitory activity against DPP-4. The results showed that several derivatives exhibited high potency and selectivity, making them promising candidates for further development as antidiabetic agents.

Beyond its applications in drug discovery, 1-Phenyl-1H-imidazole-5-carboxylic acid has also been investigated for its potential use in materials science. Its unique electronic properties make it suitable for the synthesis of functional materials with applications in sensors, catalysts, and electronic devices. A recent study published in Advanced Materials reported the synthesis of conductive polymers incorporating 1-Phenyl-1H-imidazole-5-carboxylic acid. These polymers exhibited excellent electrical conductivity and stability, making them attractive for use in flexible electronics and energy storage devices.

The environmental impact of chemical compounds is an important consideration in their development and application. Research on the biodegradability and toxicity of 1-Phenyl-1H-imidazole-5-carboxylic acid has shown that it exhibits low toxicity to aquatic organisms and can be biodegraded under certain conditions. This makes it a more environmentally friendly option compared to some other organic compounds used in similar applications.

In conclusion, 1-Phenyl-1H-imidazole-5-carboxylic acid (CAS No. 135417-65-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental science. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits, it is likely that this compound will play an increasingly important role in advancing various scientific fields.